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Compound of Interest

(4-Bromophenyl)(2,2-
Compound Name:

diethoxyethyl)sulfane

cat. No.: B1339859

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a technical overview of safety and handling precautions for
(4-Bromophenyl)(2,2-diethoxyethyl)sulfane. It is intended to supplement, not replace, the
official Safety Data Sheet (SDS) provided by the manufacturer. A thorough risk assessment
should be conducted before any handling of this chemical.

Core Safety Information

This section summarizes the essential safety data for (4-Bromophenyl)(2,2-

diethoxyethyl)sulfane, providing a quick reference for hazard identification and immediate
precautions.

Chemical Identification and Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1339859?utm_src=pdf-interest
https://www.benchchem.com/product/b1339859?utm_src=pdf-body
https://www.benchchem.com/product/b1339859?utm_src=pdf-body
https://www.benchchem.com/product/b1339859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Data

Chemical Name (4-Bromophenyl)(2,2-diethoxyethyl)sulfane
CAS Number 96804-05-6

Molecular Formula C12H17BrO2S

Molecular Weight 305.23 g/mol [1][2][3]

Physical Form Liquid[2]

Purity Typically >95.0%][3]

GHS Hazard Classification

The Globally Harmonized System (GHS) classification indicates the primary hazards
associated with this compound.

Pictogram Signal Word Hazard Statements

H302: Harmful if swallowed.[1]
H312: Harmful in contact with

aalt text Warning skin.[1] H315: Causes skin
irritation.[4] H401: Toxic to
aquatic life.[4]

Handling and Storage Protocols

Proper handling and storage are critical to ensure the safety of laboratory personnel and the
integrity of the compound.

Personal Protective Equipment (PPE)

The following PPE must be worn when handling (4-Bromophenyl)(2,2-diethoxyethyl)sulfane:
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Protection Area

Specification

Eye/Face Protection

Chemical safety goggles or a full-face shield,
approved under standards such as NIOSH (US)
or EN 166 (EU).

Skin Protection

Chemically resistant gloves (e.g., nitrile) and a
lab coat. Ensure gloves are inspected before

use and disposed of properly.[4]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.

Safe Handling and Storage

Condition

Requirement

Handling

Avoid contact with skin and eyes.[5] Do not
breathe vapors or mist. Do not eat, drink, or
smoke in the work area.[1][4] Wash hands and

any exposed skin thoroughly after handling.[1]
[4]

Storage

Store in a tightly sealed container in an inert
atmosphere.[1] Recommended storage
temperature is 2-8°C.[1][2]

Emergency and First-Aid Procedures

Immediate and appropriate response to exposure is crucial.
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Exposure Scenario First-Aid Response

Call a POISON CENTER or doctor immediately.
If Swallowed [4] Rinse mouth with water.[4] Do NOT induce

vomiting.[6]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
If on Skin o .
water.[4] If skin irritation occurs, seek medical

advice.[4]

Move the individual to fresh air and keep them
If Inhaled in a position comfortable for breathing.[1] Seek

medical attention if you feel unwell.

Rinse cautiously with water for several minutes.
) Remove contact lenses if present and easy to
If in Eyes o . . .
do. Continue rinsing.[6] Seek immediate medical

attention.

Experimental Safety Protocols

The GHS hazard classifications are based on standardized toxicological testing. The
methodologies for these key assessments are detailed below.

Acute Oral Toxicity (OECD Guideline 420)

This test determines the "Harmful if swallowed" (H302) classification.

e Principle: The Fixed Dose Procedure is a method to assess acute oral toxicity that avoids
using death as an endpoint, relying instead on the observation of clear signs of toxicity at
one of a series of fixed dose levels.[4]

e Methodology:
o Animal Model: The test is typically conducted using rats, usually females.[4]

o Procedure: A sighting study is performed to determine the appropriate starting dose.
Subsequently, animals are dosed in a stepwise manner at fixed dose levels (e.g., 5, 50,
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300, 2000 mg/kg). The presence or absence of toxicity at one dose determines the next
dose.[5]

o Administration: The substance is administered by oral gavage. Animals are typically fasted
before dosing.

o Observations: Animals are observed for signs of toxicity and mortality for at least 14 days.
Body weight is recorded weekly.

o Classification: The substance is classified according to the GHS based on the dose at
which evident toxicity is observed.[4]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test determines the "Causes skin irritation" (H315) classification.

o Principle: This in vivo test evaluates the potential of a substance to cause reversible
inflammatory changes to the skin.[1]

o Methodology:
o Animal Model: The albino rabbit is the preferred species for this test.[2][6]

o Procedure: A small amount of the test substance (0.5 mL for liquids) is applied to a patch
of shaved skin (approximately 6 cm?2).[2] The patch is then covered with a gauze dressing.

o Exposure and Observation: The substance is typically left in contact with the skin for 4
hours.[2] After removal, the skin is evaluated for erythema (redness) and edema (swelling)
at specified intervals (1, 24, 48, and 72 hours). The reversibility of any observed effects is
assessed for up to 14 days.[1]

o Classification: The substance is classified based on the mean scores of the skin reactions.

Aquatic Toxicity - Acute Immobilization Test (OECD
Guideline 202)

This test determines the "Toxic to aquatic life" (H401) classification.
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» Principle: This test assesses the acute toxicity of a substance to freshwater invertebrates,
typically Daphnia magna (water fleas), by determining the concentration that immobilizes
50% of the population (EC50) over a 48-hour period.[7][8][9]

o Methodology:

o Test Organism: Young daphnids (<24 hours old) are used.[7][9]

o Procedure: The daphnids are exposed to a range of at least five concentrations of the test
substance in water, along with a control group.[7][10]

o Exposure Conditions: The test is conducted for 48 hours under controlled lighting and
temperature (20 = 2 °C). The daphnids are not fed during the exposure period.[7]

o Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.
Immobilization is defined as the inability to swim for 15 seconds after gentle agitation of
the test vessel.[7]

[e]

Endpoint: The 48-hour EC50 value is calculated and used for classification.[10][11]

Safe Handling Workflow Visualization

The following diagram outlines the logical workflow for the safe handling of (4-Bromophenyl)
(2,2-diethoxyethyl)sulfane from receipt to disposal.
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Safe Handling and Emergency Workflow

2. Don Appropriate PPE 3. Prepare Fume Hood

4. Handle Chemical Exposure_Event

: Administer First Aid
5. Decontaminate & Clean (See Section 3)
: Seek Medical Attention
6. Dispose of Waste Properly (Bring SDS)

7. Doff PPE & Wash Hands

8. Store Securely (2-8°C)

Click to download full resolution via product page

Caption: A logical workflow for handling hazardous chemicals and responding to emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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